Cas no 2680867-14-3 (Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate)

Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate is a specialized organic compound featuring a unique azetidine-thiazolidine scaffold. Its structure combines a prop-2-en-1-yl (allyl) carboxylate moiety with a 1,2-thiazolidine-1,1-dioxide group, offering potential reactivity for further functionalization. The presence of the azetidine ring enhances rigidity, while the sulfonyl group in the thiazolidine ring may contribute to polarity and hydrogen-bonding interactions. This compound is of interest in medicinal chemistry and materials science due to its modular design, enabling applications in drug discovery or polymer synthesis. Its well-defined heterocyclic framework makes it a valuable intermediate for constructing complex molecular architectures.
Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate structure
2680867-14-3 structure
Product Name:Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
CAS No:2680867-14-3
MF:C10H16N2O4S
MW:260.310041427612
CID:5651519
PubChem ID:165907594
Update Time:2025-10-28

Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
    • 2680867-14-3
    • EN300-28280783
    • Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
    • Inchi: 1S/C10H16N2O4S/c1-2-5-16-10(13)11-7-9(8-11)12-4-3-6-17(12,14)15/h2,9H,1,3-8H2
    • InChI Key: FIXUWGKWMMKNRK-UHFFFAOYSA-N
    • SMILES: S1(CCCN1C1CN(C(=O)OCC=C)C1)(=O)=O

Computed Properties

  • Exact Mass: 260.08307817g/mol
  • Monoisotopic Mass: 260.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 75.3Ų

Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28280783-0.05g
prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
2680867-14-3 95.0%
0.05g
$888.0 2025-03-19
Enamine
EN300-28280783-0.1g
prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
2680867-14-3 95.0%
0.1g
$930.0 2025-03-19
Enamine
EN300-28280783-0.25g
prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
2680867-14-3 95.0%
0.25g
$972.0 2025-03-19
Enamine
EN300-28280783-0.5g
prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
2680867-14-3 95.0%
0.5g
$1014.0 2025-03-19
Enamine
EN300-28280783-1.0g
prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
2680867-14-3 95.0%
1.0g
$1057.0 2025-03-19
Enamine
EN300-28280783-2.5g
prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
2680867-14-3 95.0%
2.5g
$2071.0 2025-03-19
Enamine
EN300-28280783-5.0g
prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
2680867-14-3 95.0%
5.0g
$3065.0 2025-03-19
Enamine
EN300-28280783-10.0g
prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
2680867-14-3 95.0%
10.0g
$4545.0 2025-03-19
Enamine
EN300-28280783-1g
prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
2680867-14-3
1g
$1057.0 2023-09-09
Enamine
EN300-28280783-5g
prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate
2680867-14-3
5g
$3065.0 2023-09-09

Additional information on Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate

Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate (CAS No. 2680867-14-3)

Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate (CAS No. 2680867-14-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidine derivatives and features a unique thiazolidine moiety, making it a promising candidate for various therapeutic applications.

The thiazolidine ring in this compound is known for its potential biological activities, including anti-inflammatory, anti-diabetic, and anti-cancer properties. The presence of the azetidine ring further enhances the structural diversity and pharmacological profile of the molecule. The combination of these two heterocyclic rings provides a robust scaffold for the design and development of new drugs with improved efficacy and safety profiles.

Recent studies have highlighted the potential of Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Moreover, preliminary research has shown that Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate possesses significant anti-cancer properties. In vitro studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that it could be developed into a novel therapeutic agent for cancer treatment.

The propenyl group attached to the azetidine ring adds another layer of complexity to the molecule's structure. This functional group can influence the compound's solubility, bioavailability, and metabolic stability, which are crucial factors in drug development. Researchers are actively exploring ways to optimize these properties to enhance the compound's therapeutic potential.

In addition to its pharmacological activities, Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate has been studied for its synthetic accessibility. Several synthetic routes have been reported in the literature, each offering unique advantages in terms of yield and purity. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the azetidine ring efficiently. This method has been shown to be scalable and suitable for large-scale production.

The safety profile of Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)azetidine-1-carboxylate is also an important consideration in its development as a pharmaceutical agent. Preclinical studies have indicated that this compound exhibits low toxicity and good tolerability in animal models. However, further investigations are needed to fully assess its safety in humans.

In conclusion, Prop-2-en-1-yl 3-(1,1-dioxo-1lambda6,2-thiazolidin-2-y l)azetidine - 1 - carbox ylate (CAS No. 2680867 - 14 - 3) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司